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Compound of Interest

Compound Name: Ketac Cem Radiopaque

Cat. No.: B1179176 Get Quote

Technical Support Center: Ketac Cem Radiopaque
This technical support guide provides troubleshooting information and frequently asked

questions regarding the effect of the powder-to-liquid ratio on the working time of Ketac Cem
Radiopaque. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the manufacturer's recommended powder-to-liquid ratio for Ketac Cem
Radiopaque, and what is the expected working time at this ratio?

The recommended mixing ratio for Ketac Cem Radiopaque is one level scoop of powder to

two drops of liquid.[1][2] This corresponds to a powder-to-liquid weight ratio of 3.8:1.[1] At a

room temperature of 23°C (73°F) and 50% relative humidity, the working time, including mixing,

is 3 minutes and 30 seconds.[1][3][4][5]

Q2: How does altering the powder-to-liquid ratio affect the working time of Ketac Cem
Radiopaque?

Altering the powder-to-liquid ratio directly impacts the working time. A higher powder-to-liquid

ratio (i.e., more powder) will accelerate the setting reaction and shorten the working time.[1][6]

Conversely, a lower powder-to-liquid ratio (i.e., less powder) will result in a longer working time.

However, it is important to note that deviating from the recommended ratio can also affect other

properties of the cement, such as its strength and solubility.[7][8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1179176?utm_src=pdf-interest
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://multimedia.3m.com/mws/media/2122574O/3m-ketac-cem-radiopaque-permanent-glass-ionomer-luting-cement-introduct-instructions-for-use.pdf
https://m.youtube.com/watch?v=YXpru0A_QiU
https://multimedia.3m.com/mws/media/2122574O/3m-ketac-cem-radiopaque-permanent-glass-ionomer-luting-cement-introduct-instructions-for-use.pdf
https://multimedia.3m.com/mws/media/2122574O/3m-ketac-cem-radiopaque-permanent-glass-ionomer-luting-cement-introduct-instructions-for-use.pdf
https://shop4smile.in/2023/09/20/3m-ketac-cem-radiopaque/
https://manualzz.com/doc/html/52318289/3m-ketac%E2%84%A2-cem-radiopaque-permanent-glass-ionomer-luting-c...
https://www.dentalworldofficial.com/product/3m-espe-ketac-cem-radiopaque-glass-ionomer-luting-cement/
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://www.benchchem.com/product/b1179176?utm_src=pdf-body
https://multimedia.3m.com/mws/media/2122574O/3m-ketac-cem-radiopaque-permanent-glass-ionomer-luting-cement-introduct-instructions-for-use.pdf
https://odontoulouse.fr/wp-content/uploads/2019/01/ketac_cem_tp_en.pdf
https://scispace.com/pdf/effect-of-powder-liquid-ratio-on-fluoride-release-of-glass-3xd4ee7k3q.pdf
https://actaodontologicalat.com/wp-content/uploads/2017/07/aol_2011_24_2_200.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are other factors that can influence the working time of Ketac Cem Radiopaque?

Besides the powder-to-liquid ratio, several other factors can affect the working time of glass

ionomer cements like Ketac Cem Radiopaque:

Temperature: Higher temperatures will shorten the working time, while lower temperatures

will extend it.[1] Mixing on a cooled glass slab can help to prolong the working time.[1]

Mixing Time: While some studies suggest that increasing mixing time does not significantly

reduce the setting time, prolonged mixing can accelerate the reaction and decrease the

working time.[9][10]

Humidity: The instructions for use specify a relative humidity of 50%.[1] Variations in humidity

can potentially affect the setting reaction.
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Issue Possible Cause Recommended Action

Working time is too short.
The powder-to-liquid ratio is

too high (too much powder).

Ensure you are using one

level, uncompressed scoop of

powder for every two drops of

liquid.

The ambient temperature is

too high.

Mix the cement in a cooler

environment or on a cooled

glass slab.

The powder and liquid were

not mixed immediately after

dispensing.

Mix the components

immediately after dispensing to

maximize the available working

time.

Working time is too long.
The powder-to-liquid ratio is

too low (not enough powder).

Verify the correct powder-to-

liquid ratio is being used. A mix

that is too thin may lead to

pulpitis.[1]

The ambient temperature is

too low.

Mix the cement at the

recommended room

temperature of 20-25°C (68-

77°F).[1]

Inconsistent working times

between batches.

Inaccurate dispensing of

powder or liquid.

Ensure the powder bottle is

shaken to fluff the powder

before dispensing a level

scoop.[11] Hold the liquid

bottle vertically to dispense

uniform drops.

Variations in environmental

conditions.

Standardize the temperature

and humidity in the working

area as much as possible.
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The following table provides an overview of the expected working time of Ketac Cem
Radiopaque at different powder-to-liquid ratios under standard temperature conditions

(23°C/73°F). Please note that values other than the manufacturer's recommendation are

illustrative and based on the general principle that a higher powder-to-liquid ratio reduces

working time.

Powder-to-Liquid Ratio (by
weight)

Consistency
Expected Working Time
(including mixing)

3.0 : 1 Thinner > 4 minutes 30 seconds

3.8 : 1 (Recommended) Viscid 3 minutes 30 seconds

4.5 : 1 Thicker < 2 minutes 30 seconds

Experimental Protocols
Objective: To determine the effect of varying the powder-to-liquid ratio on the working time of

Ketac Cem Radiopaque.

Materials:

Ketac Cem Radiopaque powder and liquid

Mixing pad and spatula

Stopwatch

ISO 9917-1:2007 compliant penetrometer or similar device

Environmental chamber or temperature-controlled room (23°C ± 1°C, 50% ± 5% relative

humidity)

Methodology:

Conditioning: Acclimatize all materials and equipment to the controlled environmental

conditions for at least 2 hours prior to testing.
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Dispensing:

Group 1 (Recommended Ratio): Dispense one level scoop of powder and two drops of

liquid (3.8:1 w/w).

Group 2 (Lower P/L Ratio): Dispense a pre-weighed amount of powder and liquid to

achieve a 3.0:1 ratio.

Group 3 (Higher P/L Ratio): Dispense a pre-weighed amount of powder and liquid to

achieve a 4.5:1 ratio.

Mixing:

Start the stopwatch immediately upon combining the powder and liquid.

Mix the components according to the manufacturer's instructions (add all powder to the

liquid at once) for the recommended time (e.g., 15-20 seconds) to achieve a

homogeneous paste.[1][12]

Working Time Determination (ISO 9917-1):

Immediately after mixing, begin testing the consistency of the cement.

The working time is defined as the period from the start of mixing until the cement no

longer adheres to a clean, dry probe or can no longer be manipulated without disruption.

Alternatively, using a penetrometer, the working time ends when the needle fails to

penetrate to a specific depth.

Data Recording: Record the working time for each group. Repeat the experiment at least

three times for each ratio to ensure reproducibility.
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://multimedia.3m.com/mws/media/2122574O/3m-ketac-cem-radiopaque-permanent-glass-ionomer-luting-cement-introduct-instructions-for-use.pdf
https://www.ncbi.nlm.nih.gov/books/NBK582145/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Working Time

Powder/Liquid Ratio

Working Time

Higher ratio shortens time

Temperature Higher temp shortens time

Mixing Technique

Longer mixing may shorten time

Click to download full resolution via product page

Caption: Factors affecting the working time of Ketac Cem Radiopaque.
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Caption: Experimental workflow for determining working time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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